Cas no 1704121-79-8 ((5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid)

• Product Name: (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid
• CAS No: 1704121-79-8
• MF: C₁₀H₁₅BFNO₄S
• MW: 275.104805231094
• CID: 4703654
• Update Time: 2025-07-14

(5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(N,N-diethylsulfamoyl)-2-fluorophenyl)boronic acid
• AM88124
• (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid

• Inchi： 1S/C10H15BFNO4S/c1-3-13(4-2)18(16,17)8-5-6-10(12)9(7-8)11(14)15/h5-7,14-15H,3-4H2,1-2H3
• InChI Key： RBYWNDSBBYYNDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(B(O)O)C=1)F)(N(CC)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 86.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid

Introduction to (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic Acid (CAS No. 1704121-79-8)

(5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid, with the CAS number 1704121-79-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of boronic acids, which are widely recognized for their utility in various biochemical applications, particularly in the synthesis of pharmaceuticals and the development of diagnostic agents.

The molecular structure of this compound features a fluorophenyl ring substituted at the 2-position with a N,N-diethylsulfamoyl group, connected to a boronic acid moiety. The presence of the fluorine atom and the sulfamoyl group introduces unique electronic and steric properties, making this compound a valuable intermediate in organic synthesis and a potential candidate for drug discovery.

In recent years, boronic acids have been extensively studied due to their ability to form stable complexes with diols and other polyhydroxy compounds. This property is particularly useful in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules. The fluorophenyl moiety in (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid enhances its reactivity and selectivity in such reactions, making it an attractive building block for the synthesis of novel bioactive compounds.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Boronic acids have been successfully incorporated into various therapeutic agents, including protease inhibitors and antiviral drugs. The specific substitution pattern in (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid may confer unique pharmacological properties, such as enhanced binding affinity or improved metabolic stability. These characteristics are crucial for the development of next-generation pharmaceuticals that exhibit higher efficacy and lower toxicity.

Recent research has highlighted the role of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into aromatic rings can modulate the pharmacokinetic properties of molecules, including their solubility, permeability, and metabolic clearance. In the case of (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid, the fluorine atom at the 2-position of the phenyl ring may contribute to its bioavailability and target specificity. This makes it a promising candidate for further investigation in preclinical studies aimed at identifying new therapeutic targets.

The sulfamoyl group in this compound also plays a significant role in its chemical behavior. Sulfamoyl derivatives are known for their ability to interact with biological targets through hydrogen bonding and ionic interactions. This property can be exploited to design molecules that selectively bind to specific proteins or enzymes involved in disease pathways. For instance, sulfamoylated boronic acids have been explored as inhibitors of bacterial enzymes and as components of anti-inflammatory agents.

The synthesis of (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled researchers to construct complex boronic acid derivatives with high precision. These synthetic methodologies are essential for producing intermediates like this one, which serve as key components in more intricate molecular architectures.

In conclusion, (5-(N,N-Diethylsulfamoyl)-2-fluorophenyl)boronic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for organic synthesis and a potential lead compound for drug discovery. As research continues to uncover new applications for boronic acids and fluorinated aromatic compounds, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.